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Compound of Interest

Compound Name: 2,3-Pentanedione-13C2

L Get Quote

Cat. No.: B15136923

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate, essential safety and
logistical information for handling 2,3-Pentanedione-13C2, including detailed personal
protective equipment (PPE) requirements, step-by-step handling protocols, and disposal plans.

Quantitative Safety Data Summary

The following table summarizes key quantitative safety data for 2,3-Pentanedione. Note that
the toxicological data is for the non-isotopically labeled compound and should be considered
representative for 2,3-Pentanedione-13C2.

Parameter

Value

Reference

Oral LD50 (Rat)

3000 mg/kg

[1](2]

Dermal LD50 (Rabbit)

> 2500 mg/kg

[1]

Flash Point

19 °C (66 °F)

[3]

Auto-ignition Temperature

265 °C (509 °F)

[3]

UN Number

1224 or 1993

[3]141[5]

Hazard Class

3 (Flammable Liquid)

[3]141(5]

Packing Group

[3]141[5]
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Personal Protective Equipment (PPE)

When handling 2,3-Pentanedione-13C2, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety.

1. Hand Protection:

o Gloves: Wear chemical-resistant gloves.[6][7] Milled butyl rubber gloves are a suitable option
for handling ketones.[6] Specialized ketone-resistant gauntlets, such as those made from
PVA, offer enhanced protection, especially for prolonged handling or in situations with a high
risk of splashing.[8][9][10][11]

» Glove Inspection: Always inspect gloves for any signs of degradation or perforation before
use.[1]

» Proper Removal: Use the proper glove removal technique to avoid skin contact with the
outer surface of the glove.[1]

2. Eye and Face Protection:

o Safety Glasses: Wear chemical safety goggles that provide a complete seal around the eyes.

[6]

o Face Shield: In addition to goggles, use a face shield when there is a potential for splashing
or when handling larger quantities.[6]

3. Skin and Body Protection:
o Lab Coat: A standard lab coat should be worn to protect against minor splashes.

e Chemical Apron: For larger quantities or tasks with a higher splash risk, a rubber or
chemical-resistant apron is recommended.[6]

e Impervious Clothing: In some situations, impervious clothing may be necessary to prevent
skin contact.[3][5]

4. Respiratory Protection:
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o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to keep
vapor concentrations at safe levels.[3][6][9]

o Respirator: If ventilation is inadequate or when dealing with spills, a respirator may be
required.[5] Consult your institution's safety officer for the appropriate respirator type.

Experimental Protocol: Safe Handling and Disposal

This protocol outlines the step-by-step procedure for the safe handling of 2,3-Pentanedione-
13C2 from receipt to disposal.

1. Pre-Handling and Preparation:

» Review SDS: Before working with the compound, thoroughly read and understand the Safety
Data Sheet (SDS) for 2,3-Pentanedione.[1]

o Emergency Preparedness: Ensure that a safety shower, eyewash station, and appropriate
fire extinguisher (foam, carbon dioxide, or dry chemical) are readily accessible.[6]

o Area Preparation: Work in a designated area, such as a chemical fume hood, away from
sources of ignition like heat, sparks, and open flames.[1][3][5]

2. Handling the Compound:

e Grounding: To prevent static discharge, which can ignite the flammable liquid, ensure that
the container and receiving equipment are properly grounded and bonded.[4]

» Dispensing: When transferring the liquid, use non-sparking tools.[4][7]
» Avoid Inhalation: Do not breathe vapors or mists.[1][3][5][7]
¢ Avoid Contact: Prevent contact with skin and eyes.[3][7]

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place.[1][3][4] For isotopically labeled compounds, protection from bright light and storage at
low temperatures (ideally below -80°C) is recommended to minimize decomposition.[12]

w

. Spill Management:
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» Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1][7]
o Ventilate: Ensure adequate ventilation.[1][7]
o Containment: Prevent the spill from entering drains.[1][7]

o Absorption: Use a non-combustible absorbent material like sand, earth, or vermiculite to
contain and collect the spilled liquid.[1]

o Collection: Place the absorbed material into a suitable, closed container for disposal.[1][3]
4. Disposal Plan:

o Waste Collection: Collect all waste materials, including contaminated gloves, absorbent
materials, and empty containers, in a designated and properly labeled hazardous waste
container.

» Licensed Disposal: Dispose of the chemical waste through a licensed professional waste
disposal service.[1][3][5] Do not mix with other waste.[1][4]

o Container Disposal: Handle uncleaned containers as you would the product itself and
dispose of them as unused product.[1][4]

Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,3-
Pentanedione-13C2.

Caption: Workflow for safe handling and disposal of 2,3-Pentanedione-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. ecfibreglasssupplies.co.uk [ecfibreglasssupplies.co.uk]
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. Ketodex - Ketone Resistant Chemical Gauntlet - PPE - Personal Protection Equipment -
Hand Protection - GIKETODEX/11 [pps-ppe.com]

e 10. glovesnstuff.com [glovesnstuff.com]
e 11. Polyco Ketochem Ketone Resistant Gloves - SafetyGloves.co.uk [safetygloves.co.uk]
e 12. moravek.com [moravek.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2,3-
Pentanedione-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136923#personal-protective-equipment-for-
handling-2-3-pentanedione-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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